N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine

• Molecular Formula: C13H11F3N2O2S
• Molecular Weight: 316.30 g/mol
• IUPAC Name: 4-N-[4-(trifluoromethylsulfonyl)phenyl]benzene-1,4-diamine
• InChI: InChI=1S/C13H11F3N2O2S/c14-13(15,16)21(19,20)12-7-5-11(6-8-12)18-10-3-1-9(17)2-4-10/h1-8,18H,17H2
• InChI Key: QCZLVSQDAJMODL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NC2=CC=C(C=C2)S(=O)(=O)C(F)(F)F

Description

N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine is a useful research compound. Its molecular formula is C13H11F3N2O2S and its molecular weight is 316.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0,277 mol of 1,4-benzenediamine, 0,017 mol of methyl 2-hydroxy benzoate and 10 grams of potassium carbonate is stirred for 1 hour at 190° C. Then there are added 0,049 mol of 1-chloro-4-(trifluoromethylsulfonyl)benzene and stirring at 190° C. is continued for 3 hours. The reaction mixture is cooled and stirred in 2000 ml of water. The precipitated product is filtered off, washed with water, dried and crystallized from a mixture of ethanol and water, yielding 2.3 grams of N-[4-(trifluoromethylsulfonyl)phenyl]-1,4-benzenediamine. (interm. 6)